7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Molecular Formula: C14H13N5O5S2
• Molecular Weight: 395.4 g/mol
• IUPAC Name: 7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C14H13N5O5S2/c1-2-5-3-25-12-8(11(21)19(12)9(5)13(22)23)17-10(20)7(18-24)6-4-26-14(15)16-6/h2,4,8,12,24H,1,3H2,(H2,15,16)(H,17,20)(H,22,23)/b18-7-
• InChI Key: RTXOFQZKPXMALH-WSVATBPTSA-N
• Isomeric SMILES: C=CC1=C(N2C(C(C2=O)NC(=O)/C(=N\O)/C3=CSC(=N3)N)SC1)C(=O)O
• SMILES: C=CC1=C(N2C(C(C2=O)NC(=O)C(=NO)C3=CSC(=N3)N)SC1)C(=O)O
• Pictograms: Irritant; Health Hazard

Description

Cefdinir is a semi-synthetic cephalosporin and a beta-lactam antibiotic with bactericidal activity. Cefdinir's effect is dependent on its binding to penicillin-binding proteins (PBPs) located in the bacterial cytoplasmic membrane. Binding results in the inhibition of the transpeptidase enzymes, thereby preventing cross-linking of the pentaglycine bridge with the fourth residue of the pentapeptide and interrupting consequent synthesis of peptidoglycan chains. As a result, cefdinir inhibits bacterial septum and cell wall synthesis formation.

Scientific Research Applications

Synthesis and Characterization

• The compound is used in the synthesis of various cephalosporin derivatives. A study demonstrated the preparation of a related compound by hydrolyzing 7-amino cephalosporanic acid and characterizing it through IR and 1HNMR techniques (Deng Fu-li, 2007).
• Another research synthesized a new cephalosporin derivative, highlighting its potential as a drug carrier. The synthesis involved specific cephalosporin derivatives, demonstrating the compound's relevance in cephalosporin development (Blau et al., 2008).

Antibacterial Activity

• Studies on diastereomeric 7-ureidoacetyl cephalosporins, which include compounds related to 7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, revealed their promising antibacterial activity, particularly against beta-lactamase-producing organisms (Applegate et al., 1978).

Pharmacokinetic Studies and Drug Development

• Pharmacokinetic studies involving cefuroxime, a cephalosporin structurally similar to the compound, have been conducted, indicating the compound's potential in developing efficient drug delivery systems (Szlagowska et al., 2010).
• A study on the synthesis of potential related compounds of Cefdinir demonstrates the broader scope of this compound in antibiotic development (Rao et al., 2006).

Drug Crystal Formation and Agglomeration

• The compound's derivatives have been explored in the context of drug crystal formation and agglomeration, significant for pharmaceutical formulation (Machiya et al., 2008).